Di-tert-butyl(2-methoxyphenyl)phosphane

• CAS RN: 53098-11-6
• Molecular Formula: C15H25OP
• Molecular Weight: 252.33 g/mol
• IUPAC Name: ditert-butyl-(2-methoxyphenyl)phosphane
• InChI: InChI=1S/C15H25OP/c1-14(2,3)17(15(4,5)6)13-11-9-8-10-12(13)16-7/h8-11H,1-7H3
• InChI Key: HMDIQTAKTWDHPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)P(C1=CC=CC=C1OC)C(C)(C)C

Description

Di-tert-butyl(2-methoxyphenyl)phosphane is a useful research compound. Its molecular formula is C15H25OP and its molecular weight is 252.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 300 ml four-necked flask thoroughly purged with nitrogen, a Grignard reagent solution previously prepared from 12.1 g (0.065 mol) of 2-bromoanisole and 2.1 g (0.085 mol) of metallic magnesium in 65 ml of tetrahydrofuran, and 0.13 g (0.0010 mol (corresponding to 2% by mol)) of copper(II) chloride were placed. To the contents of the flask, 9.0 g (0.05 mol) of di-tert-butylphosphinous chloride was dropwise added as it is without being dissolved in a solvent, over a period of 1 hour with maintaining the temperature at 25° C. to 30° C. After the dropwise addition was completed, stirring was conducted at 50° C. for 3 hours. After the temperature of the reaction solution was returned to room temperature, gas chromatography analysis was carried out, and as a result, di-tert-butylphosphinous chloride was present in trace amounts. Thereafter, 65 ml of toluene and 50 ml of water were added to the reaction solution to perform liquid separation. Then, the organic layer was washed with water and dried over anhydrous sodium sulfate. The solvent and a low-boiling component were distilled off under reduced pressure to obtain 11.9 g (purity: 95.0%) of the aimed di-tert-butyl(2-methoxyphenyl)phosphine was obtained. The yield was 89.7%.